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Compound of Interest

Compound Name:
(Aminomethyl)phosphonic acid-

13C,15N

Cat. No.: B12380556 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity,

isotopically labeled (Aminomethyl)phosphonic acid (AMPA), several commercial suppliers offer

this compound, primarily for use as an internal standard in analytical methodologies. This

technical guide provides a comprehensive overview of the available commercial options,

detailed experimental protocols for its application, and relevant metabolic pathway information.

Commercial Availability
(Aminomethyl)phosphonic acid-13C,15N is available from various chemical suppliers,

typically as a solution or in solid form. The isotopic labeling provides a distinct mass shift,

making it an ideal internal standard for quantitative analysis by mass spectrometry to mitigate

matrix effects and improve accuracy. Below is a summary of offerings from prominent suppliers.
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Experimental Protocols
(Aminomethyl)phosphonic acid-13C,15N is predominantly utilized as an internal standard in

liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification

of AMPA and its parent compound, glyphosate, in various matrices such as environmental

samples (water, soil) and biological fluids (urine).[1][2] Below are generalized experimental

protocols based on published methods.[3][4][5]

Sample Preparation: Solid-Phase Extraction (SPE) for
Urine Samples
This protocol is a representative method for the extraction and cleanup of AMPA from urine

samples prior to LC-MS/MS analysis.[2][3]

Sample Fortification: To a 250 µL aliquot of urine, add a known concentration of

(Aminomethyl)phosphonic acid-13C,15N internal standard.[2]

Equilibration: Vortex the sample vigorously and allow it to equilibrate at room temperature for

30 minutes.[2]
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SPE Cartridge Conditioning: Precondition an Oasis MCX (Mixed-Mode Cation Exchange)

SPE cartridge with 2 mL of methanol followed by 2 mL of water.[2]

Sample Loading: Load the fortified urine sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with a suitable solvent to remove interfering substances.

Elution: Elute the analytes (AMPA and the internal standard) from the cartridge using an

appropriate elution solvent.

Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle

stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis
The following are typical parameters for the chromatographic separation and mass

spectrometric detection of AMPA.

Liquid Chromatography:

Column: A column suitable for polar analytes, such as an ACQUITY UPLC BEH C18

column (e.g., 1.8 µm, 2.1 × 100 mm), is often used.[4]

Mobile Phase: A gradient elution with water and acetonitrile, both containing an additive

like formic acid (e.g., 0.1%), is common.[2]

Flow Rate: A typical flow rate is around 0.3 - 0.8 mL/min.[2][4]

Column Temperature: Maintained at around 40 °C.[2]

Mass Spectrometry:

Ionization: Electrospray ionization (ESI) in negative ion mode is commonly employed for

AMPA analysis.[2]

Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and selective

quantification. The MRM transitions for native AMPA and the 13C,15N-labeled internal
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standard are monitored. For example, a transition for AMPA could be the precursor ion m/z

110 to product ions m/z 63 and 79.[6]

Metabolic Pathway
(Aminomethyl)phosphonic acid (AMPA) is the primary degradation product of the widely used

herbicide, glyphosate. This degradation is primarily carried out by microorganisms in the soil

and water.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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